Cas no 87048-16-6 (3,6,9,12,15,18-HEXAOXAHENEICOS-20-EN-1-OL)

• Product Name: 3,6,9,12,15,18-HEXAOXAHENEICOS-20-EN-1-OL
• CAS No: 87048-16-6
• MF: C₁₅H₃₀O₇
• MW: 322.394505977631
• CID: 3291311
• Update Time: 2025-06-08

3,6,9,12,15,18-HEXAOXAHENEICOS-20-EN-1-OL Chemical and Physical Properties

Names and Identifiers

• 3,6,9,12,15,18-HEXAOXAHENEICOS-20-EN-1-OL
• Allyl-PEG6-OH

• Inchi： 1S/C15H30O7/c1-2-4-17-6-8-19-10-12-21-14-15-22-13-11-20-9-7-18-5-3-16/h2,16H,1,3-15H2
• InChI Key： TYHTWGAIYPHIQO-UHFFFAOYSA-N
• SMILES： C(O)COCCOCCOCCOCCOCCOCC=C

Additional information on 3,6,9,12,15,18-HEXAOXAHENEICOS-20-EN-1-OL

Comprehensive Overview of 3,6,9,12,15,18-HEXAOXAHENEICOS-20-EN-1-OL (CAS No. 87048-16-6): Properties, Applications, and Industry Relevance

3,6,9,12,15,18-HEXAOXAHENEICOS-20-EN-1-OL (CAS No. 87048-16-6) is a specialized polyether alcohol compound with a unique molecular structure, featuring six ether linkages and a terminal hydroxyl group. This chemical has garnered significant attention in industries ranging from cosmetics to material science, owing to its versatile properties such as solubility enhancement, surface activity, and biocompatibility. In this article, we delve into its molecular characteristics, applications, and relevance to current trends like green chemistry and sustainable formulations.

The compound’s systematic name, 3,6,9,12,15,18-HEXAOXAHENEICOS-20-EN-1-OL, reflects its 20-carbon chain with six evenly spaced oxygen atoms (ether groups) and a double bond at the 20th position. Its CAS No. 87048-16-6 serves as a unique identifier in regulatory and commercial databases. Researchers often search for "polyether alcohol uses" or "CAS 87048-16-6 suppliers," highlighting its demand in niche markets. The compound’s amphiphilic nature makes it valuable for emulsion stabilization and drug delivery systems, aligning with the growing focus on nanotechnology and targeted therapies.

In the cosmetic industry, 3,6,9,12,15,18-HEXAOXAHENEICOS-20-EN-1-OL is prized for its moisturizing properties and ability to improve ingredient dispersion. With consumers increasingly seeking "clean beauty products" and "non-irritating formulations," this compound’s low toxicity profile positions it as a preferred choice. Its compatibility with organic solvents and polar matrices also makes it a candidate for biodegradable polymers, resonating with the "circular economy" trend.

From a synthetic perspective, the compound’s ether-rich backbone enables hydrogen bonding and flexible chain conformation, which are critical for designing advanced materials. Searches like "polyether derivatives for coatings" or "CAS 87048-16-6 technical data" reflect industrial interest in its film-forming and adhesion-promoting capabilities. Additionally, its potential in aqueous formulations aligns with regulatory shifts toward VOC-free products.

Environmental and safety considerations further enhance the appeal of 3,6,9,12,15,18-HEXAOXAHENEICOS-20-EN-1-OL. Unlike traditional petrochemical surfactants, its biodegradable ether linkages reduce ecological impact, addressing queries like "eco-friendly alternatives to PEGs." Laboratories and manufacturers frequently evaluate its stability under pH variations and thermal resistance, ensuring compliance with global safety standards.

In summary, 3,6,9,12,15,18-HEXAOXAHENEICOS-20-EN-1-OL (CAS No. 87048-16-6) exemplifies innovation at the intersection of chemistry and sustainability. Its multifaceted applications—from personal care to industrial coatings—coupled with rising demand for bio-based chemicals, underscore its strategic importance. As industries pivot toward green alternatives, this compound is poised to play a pivotal role in shaping future formulations.